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Compound of Interest

Compound Name: Leachianol G

Cat. No.: B13437607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isolation of Leachianol G, a

resveratrol dimer, from Vitis vinifera (grape) stalks. While direct, detailed protocols for this

specific compound are not extensively published, this document synthesizes established

methodologies for the extraction and purification of stilbenoid oligomers from grape byproducts.

The guide includes detailed experimental protocols, quantitative data, and visual

representations of workflows and potential biological signaling pathways.

Introduction to Leachianol G and Vitis vinifera
Stalks
Vitis vinifera stalks, a major byproduct of the winemaking industry, are a rich source of bioactive

polyphenols, particularly stilbenoids. Stilbenoids are a class of natural compounds recognized

for their diverse pharmacological activities. Among these, resveratrol and its oligomers have

garnered significant attention. Leachianol G, a resveratrol dimer, has been identified in and

isolated from Vitis vinifera stalks. The complex structure of these oligomers presents both a

challenge and an opportunity for the discovery of novel therapeutic agents. This guide outlines

a systematic approach to the isolation and characterization of Leachianol G from this readily

available biomass.
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Data Presentation: Quantitative Yields of Stilbenoids
from Vitis vinifera
The concentration of stilbenoids in grape byproducts can vary significantly depending on the

cultivar, environmental conditions, and extraction methodology. The following tables provide

representative quantitative data for stilbenoids found in various Vitis vinifera cultivars and

tissues. While specific yields for Leachianol G are not widely reported, these values for related

stilbenoids offer a benchmark for potential recovery.

Table 1: Stilbenoid Content in Muscadine Grape Cultivars (µg/g of fresh weight)[1][2]

Cultivar t-piceid
t-
resveratrol

ε-viniferin
t-
pterostilben
e

Total
Stilbenoids

Fry Seedless 233 15 1.2 1 270.20

Pride 35 10 0.5 0.2 46.18

Doreen 1 0.5 0.1 0.1 1.73

Table 2: Stilbenoid Content in Grape Berry Skins (µg/g of dry skin)[3]

Stilbenoid Average Amount Detected

cis-piceid 92.33

trans-piceid 42.19

trans-resveratrol 24.06

Experimental Protocols
This section details a representative methodology for the isolation of Leachianol G from Vitis

vinifera stalks, synthesized from established protocols for stilbenoid oligomers.

Raw Material Preparation
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Collection and Drying: Collect fresh Vitis vinifera stalks post-destemming. Wash the stalks

with distilled water to remove impurities and dry them in a shaded, well-ventilated area or in

an oven at a controlled temperature (40-50°C) to a constant weight.

Grinding: Grind the dried stalks into a fine powder (e.g., 20-40 mesh) using a laboratory mill.

A smaller particle size increases the surface area for efficient solvent extraction.

Extraction of Crude Stilbenoid Mixture
Solvent Selection: A mixture of ethanol and water (e.g., 80:20 v/v) is an effective and

environmentally friendly solvent for stilbenoid extraction[3]. Acetone or methanol can also be

used.

Solid-Liquid Extraction:

Macerate the powdered grape stalks in the chosen solvent at a solid-to-liquid ratio of 1:10

(w/v).

Perform the extraction at a controlled temperature (e.g., 60°C) for a defined period (e.g.,

30 minutes to 4 hours) with continuous stirring[3].

Alternatively, use advanced extraction techniques like ultrasound-assisted extraction

(UAE) or microwave-assisted extraction (MAE) to improve efficiency and reduce extraction

time.

Filtration and Concentration:

Filter the mixture through cheesecloth and then a finer filter paper (e.g., Whatman No. 1)

to separate the solid residue from the liquid extract.

Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature

below 50°C to obtain a crude extract.

Fractionation and Purification
Liquid-Liquid Partitioning:
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Resuspend the crude extract in water and perform sequential liquid-liquid partitioning with

solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate. Stilbenoid

oligomers are typically enriched in the ethyl acetate fraction.

Column Chromatography:

Subject the dried ethyl acetate fraction to column chromatography on silica gel.

Elute the column with a gradient of solvents, starting with a non-polar solvent like n-

hexane and gradually increasing the polarity with ethyl acetate and/or methanol.

Collect fractions and monitor them by thin-layer chromatography (TLC) using a suitable

solvent system (e.g., chloroform:methanol, 9:1 v/v) and visualizing under UV light (254 nm

and 366 nm).

Preparative High-Performance Liquid Chromatography (HPLC):

Pool the fractions containing compounds with similar TLC profiles to Leachianol G and

further purify them using preparative HPLC.

A C18 column is commonly used with a mobile phase gradient of water (often with a small

percentage of formic acid or acetonitrile for better peak shape) and methanol or

acetonitrile.

Monitor the elution profile with a UV detector at wavelengths relevant for stilbenoids (e.g.,

306 nm and 320 nm).

Collect the peak corresponding to Leachianol G.

Structure Elucidation
Spectroscopic Analysis: Confirm the identity and purity of the isolated Leachianol G using

spectroscopic techniques:

Mass Spectrometry (MS): Determine the molecular weight and fragmentation pattern.

Nuclear Magnetic Resonance (NMR): Use 1H NMR, 13C NMR, and 2D NMR (COSY,

HMQC, HMBC) experiments to elucidate the complete chemical structure.
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Visualizations: Workflows and Signaling Pathways
Experimental Workflow for Leachianol G Isolation

Vitis vinifera Stalks

Washing, Drying, Grinding

Solid-Liquid Extraction
(80% Ethanol, 60°C)

Filtration & Concentration

Crude Stilbenoid Extract

Liquid-Liquid Partitioning
(n-Hexane, Chloroform, Ethyl Acetate)

Ethyl Acetate Fraction

Silica Gel Column Chromatography

Preparative HPLC

Pure Leachianol G

Structure Elucidation
(MS, NMR)
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Click to download full resolution via product page

Caption: Workflow for the isolation of Leachianol G from Vitis vinifera stalks.

Postulated Neuroprotective Signaling Pathway of a
Stilbenoid Oligomer
While the precise signaling pathway of Leachianol G is a subject for further research,

stilbenoids are known to exert neuroprotective effects by modulating pathways involved in

oxidative stress and inflammation. The following diagram illustrates a plausible mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6429103/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6429103/
https://pubmed.ncbi.nlm.nih.gov/30862045/
https://pubmed.ncbi.nlm.nih.gov/30862045/
https://pubmed.ncbi.nlm.nih.gov/11170579/
https://pubmed.ncbi.nlm.nih.gov/11170579/
https://www.benchchem.com/product/b13437607#leachianol-g-isolation-from-vitis-vinifera-stalks
https://www.benchchem.com/product/b13437607#leachianol-g-isolation-from-vitis-vinifera-stalks
https://www.benchchem.com/product/b13437607#leachianol-g-isolation-from-vitis-vinifera-stalks
https://www.benchchem.com/product/b13437607#leachianol-g-isolation-from-vitis-vinifera-stalks
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13437607?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13437607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

